N-[3-iodo-5-methoxy-4-(2-phenoxyethoxy)benzylidene]-4H-1,2,4-triazol-4-amine

• IUPAC Name: (E)-1-[3-iodo-5-methoxy-4-(2-phenoxyethoxy)phenyl]-N-(1,2,4-triazol-4-yl)methanimine
• InChI: InChI=1S/C18H17IN4O3/c1-24-17-10-14(11-22-23-12-20-21-13-23)9-16(19)18(17)26-8-7-25-15-5-3-2-4-6-15/h2-6,9-13H,7-8H2,1H3/b22-11+
• InChI Key: KXHUMNBCLAPJHL-SSDVNMTOSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C=NN2C=NN=C2)I)OCCOC3=CC=CC=C3
• Isomeric SMILES: COC1=C(C(=CC(=C1)/C=N/N2C=NN=C2)I)OCCOC3=CC=CC=C3
• Molecular Formula: C18H17IN4O3
• Molecular Weight: 464.3 g/mol

Description

N-[3-iodo-5-methoxy-4-(2-phenoxyethoxy)benzylidene]-4H-1,2,4-triazol-4-amine, also known as IMD-0354, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

N-[3-iodo-5-methoxy-4-(2-phenoxyethoxy)benzylidene]-4H-1,2,4-triazol-4-amine exerts its effects by inhibiting the activity of IKKβ, a kinase that activates NF-κB. By blocking the activation of NF-κB, N-[3-iodo-5-methoxy-4-(2-phenoxyethoxy)benzylidene]-4H-1,2,4-triazol-4-amine reduces the expression of pro-inflammatory cytokines and chemokines, which play a key role in the development of various diseases.
Biochemical and Physiological Effects
N-[3-iodo-5-methoxy-4-(2-phenoxyethoxy)benzylidene]-4H-1,2,4-triazol-4-amine has been shown to have anti-inflammatory and anti-tumor effects in various preclinical models. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, inhibit the proliferation of cancer cells, and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

N-[3-iodo-5-methoxy-4-(2-phenoxyethoxy)benzylidene]-4H-1,2,4-triazol-4-amine has several advantages for lab experiments. It is a synthetic compound that is easy to produce and has good stability. It has been extensively studied in preclinical models, and its mechanism of action is well understood. However, N-[3-iodo-5-methoxy-4-(2-phenoxyethoxy)benzylidene]-4H-1,2,4-triazol-4-amine also has some limitations. It is not a selective inhibitor of IKKβ and can inhibit other kinases at high concentrations. It also has poor solubility in water, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-[3-iodo-5-methoxy-4-(2-phenoxyethoxy)benzylidene]-4H-1,2,4-triazol-4-amine. One area of interest is the development of more selective inhibitors of IKKβ that can overcome the limitations of N-[3-iodo-5-methoxy-4-(2-phenoxyethoxy)benzylidene]-4H-1,2,4-triazol-4-amine. Another area of interest is the use of N-[3-iodo-5-methoxy-4-(2-phenoxyethoxy)benzylidene]-4H-1,2,4-triazol-4-amine in combination with other therapies to enhance its therapeutic effects. Finally, further studies are needed to determine the safety and efficacy of N-[3-iodo-5-methoxy-4-(2-phenoxyethoxy)benzylidene]-4H-1,2,4-triazol-4-amine in clinical trials.
Conclusion
N-[3-iodo-5-methoxy-4-(2-phenoxyethoxy)benzylidene]-4H-1,2,4-triazol-4-amine is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties. It has been shown to have anti-inflammatory and anti-tumor effects in various preclinical models, and its mechanism of action is well understood. While N-[3-iodo-5-methoxy-4-(2-phenoxyethoxy)benzylidene]-4H-1,2,4-triazol-4-amine has some limitations, it has several advantages for lab experiments. Future research on N-[3-iodo-5-methoxy-4-(2-phenoxyethoxy)benzylidene]-4H-1,2,4-triazol-4-amine will focus on developing more selective inhibitors of IKKβ, using N-[3-iodo-5-methoxy-4-(2-phenoxyethoxy)benzylidene]-4H-1,2,4-triazol-4-amine in combination with other therapies, and determining its safety and efficacy in clinical trials.

Scientific Research Applications

N-[3-iodo-5-methoxy-4-(2-phenoxyethoxy)benzylidene]-4H-1,2,4-triazol-4-amine has been studied for its potential therapeutic properties in various diseases, including cancer, inflammation, and autoimmune disorders. It has been shown to inhibit the activity of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in regulating immune and inflammatory responses.